1-{1-[(3-methyl-5-propyl-1-benzofuran-2-yl)carbonyl]-4-phenyl-4-piperidinyl}ethanone

• IUPAC Name: 1-[1-(3-methyl-5-propyl-1-benzofuran-2-carbonyl)-4-phenylpiperidin-4-yl]ethanone
• InChI: InChI=1S/C26H29NO3/c1-4-8-20-11-12-23-22(17-20)18(2)24(30-23)25(29)27-15-13-26(14-16-27,19(3)28)21-9-6-5-7-10-21/h5-7,9-12,17H,4,8,13-16H2,1-3H3
• InChI Key: WWIYSKQNSYVXCH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC2=C(C=C1)OC(=C2C)C(=O)N3CCC(CC3)(C4=CC=CC=C4)C(=O)C
• Molecular Formula: C26H29NO3
• Molecular Weight: 403.5 g/mol

Description

The compound “1-{1-[(3-methyl-5-propyl-1-benzofuran-2-yl)carbonyl]-4-phenyl-4-piperidinyl}ethanone” is a complex organic molecule. It contains a benzofuran ring, which is a heterocyclic compound. Benzofuran and its derivatives are widely present as scaffolds in the complex molecules of natural products. These kinds of naturally occurring compounds have attracted much attention from synthetic organic chemists, due to their interesting biological and pharmacological activities.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of “1-{1-[(3-methyl-5-propyl-1-benzofuran-2-yl)carbonyl]-4-phenyl-4-piperidinyl}ethanone” is complex, containing a benzofuran ring, a carbonyl group, a phenyl group, and a piperidinyl group. The benzofuran ring is a key heterocycle in this structure.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse and complex. The benzofuran ring can be installed during the total synthesis of a natural product as the desired target. The construction of the benzofuran ring can involve a free radical cyclization cascade or proton quantum tunneling.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological target. For example, some benzofuran compounds have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary depending on the specific compound. Some benzofuran derivatives can be cytotoxic. Therefore, care must be taken when handling these compounds.

Future Directions

The future directions in the study of benzofuran derivatives include the discovery of novel methods for constructing benzofuran rings, the development of new benzofuran-based drugs, and the exploration of the diverse pharmacological activities of these compounds.